Cas no 54706-03-5 (2-Pyridinamine, 3-nitro-N-4-pyridinyl-)
54706-03-5 structure
Product Name:2-Pyridinamine, 3-nitro-N-4-pyridinyl-
CAS No:54706-03-5
MF:C10H8N4O2
MW:216.19612121582
CID:353893
PubChem ID:12445392
Update Time:2025-04-19
2-Pyridinamine, 3-nitro-N-4-pyridinyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinamine, 3-nitro-N-4-pyridinyl-
- 3-nitro-N-4-pyridinyl-2-Pyridinamine
- 3-nitro-N-pyridin-4-ylpyridin-2-amine
- FT-0724072
- 2-(4-pyridylamino)-3-nitro-pyridine
- BFPMHRQJWATGCS-UHFFFAOYSA-N
- 3-Nitro-N-(pyridin-4-yl)pyridin-2-amine
- SCHEMBL11435594
- 3-nitro-2-(4-pyridylamino)pyridine
- DTXSID90498553
- 54706-03-5
-
- Inchi: 1S/C10H8N4O2/c15-14(16)9-2-1-5-12-10(9)13-8-3-6-11-7-4-8/h1-7H,(H,11,12,13)
- InChI Key: BFPMHRQJWATGCS-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CN=C1NC1C=CN=CC=1)=O
Computed Properties
- Exact Mass: 216.06484
- Monoisotopic Mass: 216.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- PSA: 80.95
2-Pyridinamine, 3-nitro-N-4-pyridinyl- Related Literature
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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